Cas no 2228110-53-8 (2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid)

• Product Name: 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid
• CAS No: 2228110-53-8
• MF: C₁₂H₁₆FNO₂
• MW: 225.259346961975
• CID: 6040519
• PubChem ID: 165969314
• Update Time: 2025-05-23

2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid
• EN300-1787142
• 2228110-53-8

• Inchi： 1S/C12H16FNO2/c1-7-5-4-6-8(9(7)13)12(2,3)10(14)11(15)16/h4-6,10H,14H2,1-3H3,(H,15,16)
• InChI Key： YRZSJTMZJDMWQV-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(C)(C)C(C(=O)O)N

Computed Properties

• Exact Mass: 225.11650692g/mol
• Monoisotopic Mass: 225.11650692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid

Compound CAS No 2228110-53-8: 2-Amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic Acid

The compound CAS No 2228110-53-8, also known as 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique properties and promising research outcomes. In this article, we will delve into its chemical structure, physical properties, synthesis methods, and its potential applications in the field of drug discovery and development.

The molecular structure of 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid is characterized by a central butanoic acid backbone with an amino group attached at the second carbon. The third carbon of the butanoic acid chain is substituted with a fluorinated aromatic ring, specifically a 2-fluoro-3-methylphenyl group. This substitution introduces both electronic and steric effects, which are crucial for understanding the compound's reactivity and biological activity. The presence of the amino group and the carboxylic acid group makes this molecule amphiprotic, enabling it to participate in various biochemical interactions.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance drug stability and bioavailability. The fluoro-substituted phenyl group in this compound contributes to its lipophilicity, which is a critical factor in drug design. Moreover, the methyl groups attached to both the amino and phenyl rings add to the molecule's steric bulk, potentially influencing its binding affinity to target proteins.

The synthesis of CAS No 2228110-53-8 involves a multi-step process that typically begins with the preparation of the aromatic precursor. The introduction of the fluoro group is often achieved through nucleophilic aromatic substitution or electrophilic fluorination methods. Subsequent steps involve coupling reactions to attach the amino-containing butanoic acid moiety. Researchers have explored various catalytic systems and reaction conditions to optimize yield and purity, ensuring that the final product meets pharmaceutical standards.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. These characteristics make it suitable for use in organic synthesis reactions and bioassays.

The biological activity of 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders. Additionally, its ability to modulate receptor activity suggests applications in neurodegenerative diseases and inflammation.

One of the most exciting developments involving this compound is its role in peptide-based drug delivery systems. The amino group allows for conjugation with other biomolecules, enhancing targeting efficiency while maintaining stability during transit through biological systems. This property has led researchers to explore its use in targeted cancer therapies.

In conclusion, CAS No 2228110-53-8, or 2-amino-3-(2-fluoro-3-methylphenyl)-3-methylbutanoic acid, represents a promising compound with diverse applications across multiple fields. Its unique chemical structure, combined with advancements in synthetic methodologies and biological research, positions it as a valuable tool in modern drug discovery efforts.